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Compound of Interest

Compound Name: SBI-425

Cat. No.: B610727 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like SBI-425 are paramount to ensuring laboratory safety and

environmental compliance. While a specific Safety Data Sheet (SDS) for SBI-425 was not

publicly accessible at the time of this publication, this guide provides essential safety and

logistical information based on its chemical properties and established protocols for similar

compounds. Adherence to these procedures will help mitigate risks and ensure responsible

waste management.

SBI-425 is identified as a potent and selective tissue-nonspecific alkaline phosphatase (TNAP)

inhibitor. Its chemical structure, 5-((5-chloro-2-methoxyphenyl)sulfonamido)nicotinamide,

categorizes it as a chlorinated pyridinecarboxamide derivative. This classification informs the

basis of the recommended disposal procedures.

Chemical and Physical Properties of SBI-425
A summary of the key quantitative data for SBI-425 is presented below to inform handling and

disposal considerations.
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Property Value Reference

Molecular Formula C₁₃H₁₂ClN₃O₄S MedKoo Biosciences

Molecular Weight 341.77 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Storage

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C

MedKoo Biosciences

Standard Operating Procedure for Disposal
The following step-by-step guide outlines the recommended procedure for the disposal of SBI-
425. This protocol is based on general best practices for chlorinated organic compounds and

should be adapted to comply with institutional and local regulations.

Experimental Protocol: Waste Segregation and Disposal
Personal Protective Equipment (PPE): Before handling SBI-425, ensure appropriate PPE is

worn, including safety goggles, a lab coat, and nitrile gloves.

Waste Categorization: Due to the presence of chlorine, SBI-425 waste must be segregated

as halogenated organic waste.[1] Do not mix with non-halogenated waste streams.

Solid Waste Disposal:

Collect unused or contaminated solid SBI-425 in a clearly labeled, sealed container

designated for "Halogenated Organic Solid Waste."

This includes contaminated items such as weighing paper, gloves, and pipette tips.

Liquid Waste Disposal (Solutions):

Solutions of SBI-425, typically in DMSO, should be collected in a designated

"Halogenated Organic Liquid Waste" container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Never dispose of solutions containing SBI-425 down the drain.[1]

Ensure the waste container is properly sealed and stored in a well-ventilated area, away

from incompatible materials.

Decontamination:

Decontaminate glassware and surfaces that have come into contact with SBI-425. Use a

suitable solvent (e.g., ethanol or acetone) to rinse the surfaces, and collect the rinse as

halogenated liquid waste.

Follow with a thorough wash using soap and water.

Final Disposal:

Arrange for the disposal of the segregated waste containers through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SBI-425.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://www.benchchem.com/product/b610727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SBI-425 Disposal Workflow
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Caption: A flowchart outlining the key steps for the safe disposal of SBI-425.
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By adhering to these guidelines, laboratory professionals can ensure the safe and

environmentally responsible disposal of SBI-425, fostering a culture of safety and compliance

in research and development. Always consult your institution's specific safety protocols and

waste management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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